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Compound of Interest

Compound Name: Aluminium dihydrogen phosphate

Cat. No.: B076745

An In-depth Technical Guide to the Fundamental Properties of Aluminum Dihydrogen
Phosphate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core properties of aluminum
dihydrogen phosphate, Al(H2POa4)s. The information is curated for professionals in research,
scientific, and drug development fields, presenting quantitative data, detailed experimental
protocols, and visualizations to facilitate a deeper understanding of this inorganic compound.

Core Properties of Aluminum Dihydrogen
Phosphate

Aluminum dihydrogen phosphate is an inorganic compound that exists as a white, crystalline
solid.[1] It is known for its applications as a binder and refractory material due to its thermal
stability.[2][3]

Chemical and Physical Properties

Aluminum dihydrogen phosphate is characterized by the chemical formula Al(H2POa4)s.[4] It is
soluble in water and ethanol but insoluble in acetone.[5][6] The compound is typically available
as a white powder or a colorless, viscous liquid in aqueous solutions.[2][5]
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Table 1: Quantitative Properties of Aluminum Dihydrogen Phosphate

Property Value References
Chemical Formula Al(H2PO4)3 [1112]14]
Molar Mass 317.94 g/mol [4][5]
CAS Number 13530-50-2 [11[2][4]
White solid or colorless liquid
Appearance ) ) [1][5]
(in solution)
Density 2.37 g/cm3 (solid) [1]

N Soluble in water and ethanol;
Solubility _ [5][6]
Insoluble in acetone

Decomposes upon heating to
Thermal Decomposition form aluminum [1]

polyphosphates

Crystal Structure

X-ray crystallography studies have revealed that aluminum dihydrogen phosphate has a
structure consisting of a coordination polymer.[1] This structure features octahedral Aluminum
(AlR*) centers that are bridged by tetrahedral dihydrogen phosphate (HzPO4™) ligands.[1] The
dihydrogen phosphate ligands are bound to the aluminum ions as monodentate ligands.[1]

Thermal Behavior

Upon heating, aluminum dihydrogen phosphate undergoes a series of transformations,
converting sequentially into various aluminum polyphosphate salts. These include aluminum
triphosphate (AlH2P3010:2H20), aluminum hexametaphosphate (AlzPsO1s), and aluminum
tetrametaphosphate (Ala(P4012)3).[1]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of aluminum dihydrogen
phosphate are crucial for reproducible research. The following sections outline key
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experimental protocols.

Synthesis of Aluminum Dihydrogen Phosphate

A common method for the synthesis of aluminum dihydrogen phosphate involves the reaction
of an aluminum source with phosphoric acid.

Materials:

e Aluminum hydroxide (Al(OH)3)

o Orthophosphoric acid (HsPOa, 85%)
« Distilled water

Procedure:

A calculated amount of aluminum hydroxide is slowly added to a stirred solution of
orthophosphoric acid in a reaction vessel.

e The molar ratio of HsPOa to AI(OH)s is typically maintained at 3:1.
e The mixture is heated to a temperature between 80°C and 100°C with continuous stirring.
e The reaction is allowed to proceed for several hours until a clear, viscous solution is formed.

e The resulting solution can be used directly or dried to obtain a solid powder.

Characterization Techniques

Objective: To determine the crystalline structure and phase purity of the synthesized aluminum
dihydrogen phosphate.

Methodology:

o Sample Preparation: A small amount of the powdered aluminum dihydrogen phosphate is
finely ground using an agate mortar and pestle to ensure a homogenous patrticle size. The
powder is then mounted onto a sample holder.
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e Instrumentation: A powder X-ray diffractometer equipped with a Cu Ka radiation source (A =
1.5406 A) is used.

o Data Acquisition: The XRD pattern is typically recorded over a 26 range of 10° to 80° with a
step size of 0.02° and a scan speed of 2°/minute.

» Data Analysis: The resulting diffraction pattern is compared with standard reference patterns
from the International Centre for Diffraction Data (ICDD) database to confirm the phase
identity.

Objective: To investigate the thermal stability and decomposition pathway of aluminum
dihydrogen phosphate.

Methodology:

» Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of aluminum
dihydrogen phosphate is placed in an alumina or platinum crucible.

 Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.

o Data Acquisition: The sample is heated from room temperature to approximately 1000°C at a
constant heating rate of 10°C/min under a controlled atmosphere, typically nitrogen or air,
with a purge rate of 50 mL/min.

» Data Analysis: The thermogravimetric (TG) curve shows the mass loss as a function of
temperature, while the differential scanning calorimetry (DSC) curve indicates endothermic
or exothermic transitions. The derivative of the TG curve (DTG) can be used to identify the
temperatures of maximum decomposition rates.

Objective: To identify the functional groups present in aluminum dihydrogen phosphate.
Methodology:

e Sample Preparation: A small amount of the powdered sample is mixed with dry potassium
bromide (KBr) in a 1:100 ratio and pressed into a thin, transparent pellet.

 Instrumentation: An FTIR spectrometer is used for analysis.
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» Data Acquisition: The FTIR spectrum is recorded in the mid-infrared range, typically from
4000 to 400 cm~%, with a resolution of 4 cm~1.

o Data Analysis: The characteristic absorption bands corresponding to P-O, O-H, and Al-O
vibrations are identified and assigned to their respective functional groups.

Visualizations

The following diagrams illustrate key relationships and workflows related to aluminum

dihydrogen phosphate.
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Experimental workflow for the synthesis and characterization of aluminum dihydrogen
phosphate.
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Thermal decomposition pathway of aluminum dihydrogen phosphate upon heating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aluminium-dihydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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